Cas no 1247829-60-2 (3-(2,2-difluoroethoxy)piperidine)

• Product Name: 3-(2,2-difluoroethoxy)piperidine
• CAS No: 1247829-60-2
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 5548386
• PubChem ID: 62327671
• Update Time: 2025-05-19

3-(2,2-difluoroethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethoxy)piperidine

• Inchi： 1S/C7H13F2NO/c8-7(9)5-11-6-2-1-3-10-4-6/h6-7,10H,1-5H2
• InChI Key： DIWGFUWJBXFWGX-UHFFFAOYSA-N
• SMILES： N1CCCC(OCC(F)F)C1

Additional information on 3-(2,2-difluoroethoxy)piperidine

3-(2,2-Difluoroethoxy)piperidine (CAS 1247829-60-2): A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Applications

3-(2,2-Difluoroethoxy)piperidine (CAS 1247829-60-2) is an increasingly important fluorinated piperidine derivative that has gained significant attention in medicinal chemistry and agrochemical research. This fluorinated heterocyclic compound combines the structural advantages of both piperidine and difluoroethoxy moieties, making it a valuable building block for drug discovery and crop protection agents.

The unique physicochemical properties of 3-(2,2-difluoroethoxy)piperidine hydrochloride and related derivatives stem from the strategic incorporation of fluorine atoms. Fluorination typically enhances metabolic stability, improves membrane permeability, and can significantly modify the bioavailability of pharmaceutical compounds. Recent studies suggest that the difluoroethoxy group in particular contributes to enhanced binding affinity at various biological targets.

In pharmaceutical applications, 3-(2,2-difluoroethoxy)piperidine synthesis has become a focus area for researchers developing novel central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier makes it particularly valuable for neurological disorder treatments, with potential applications in depression, anxiety, and neurodegenerative diseases. Several patent applications have recently emerged featuring this piperidine derivative as a key structural component.

The agrochemical industry has also recognized the potential of CAS 1247829-60-2 as a precursor for novel crop protection agents. The fluorinated piperidine structure demonstrates promising insecticidal and fungicidal activities, particularly when incorporated into larger molecular frameworks. This aligns with current industry trends toward developing more selective and environmentally friendly pesticides with reduced non-target organism toxicity.

From a synthetic chemistry perspective, 3-(2,2-difluoroethoxy)piperidine price and availability have improved significantly in recent years due to optimized manufacturing processes. The compound is typically prepared through nucleophilic substitution reactions between piperidine derivatives and difluoroethylating reagents, with modern methods achieving excellent yields and purity. Analytical techniques like HPLC and NMR spectroscopy confirm the high quality of commercially available material.

Recent advances in green chemistry have impacted the production of 3-(2,2-difluoroethoxy)piperidine suppliers offer. Many manufacturers now employ catalytic methods and solvent recovery systems to minimize environmental impact, responding to growing demand for sustainable chemical production. This aligns with the pharmaceutical industry's increasing focus on green synthesis principles throughout drug development pipelines.

The structure-activity relationship (SAR) studies involving 3-(2,2-difluoroethoxy)piperidine analogs have revealed fascinating insights into how subtle modifications can dramatically alter biological activity. Researchers are particularly interested in how the stereochemistry at the piperidine ring affects target binding, with many studies focusing on developing enantiomerically pure versions of this scaffold.

Looking forward, the market for fluorinated pharmaceutical intermediates like CAS 1247829-60-2 is expected to grow substantially. Industry analysts project increasing demand driven by both small molecule drug development and the expansion of biologics that utilize small molecule adjuncts. The unique properties of fluorine-containing compounds continue to make them indispensable in modern drug discovery efforts.

For researchers considering 3-(2,2-difluoroethoxy)piperidine applications, it's important to note that proper handling procedures should always be followed, despite its classification as a non-hazardous material under normal conditions. Standard laboratory safety protocols apply when working with this compound, including the use of appropriate personal protective equipment.

The analytical characterization of 3-(2,2-difluoroethoxy)piperidine purity typically involves a combination of chromatographic and spectroscopic techniques. Mass spectrometry and elemental analysis provide additional confirmation of molecular identity, while Karl Fischer titration determines water content - an important parameter for many synthetic applications.

In conclusion, 3-(2,2-difluoroethoxy)piperidine (CAS 1247829-60-2) represents a compelling example of how strategic molecular design can yield versatile chemical building blocks with broad utility across multiple industries. Its unique combination of structural features and physicochemical properties ensures it will remain an important tool for researchers developing next-generation therapeutic and agrochemical solutions.